Fluphenazine Decanoate N-1-Oxide
Fluphenazine Decanoate N-1-Oxide
Brand Name:
Vulcanchem
CAS No.:
76013-31-5
VCID:
VC0195930
InChI:
InChI=1S/C32H44F3N3O3S/c1-2-3-4-5-6-7-8-14-31(39)41-24-20-36-18-22-38(40,23-19-36)21-11-17-37-27-12-9-10-13-29(27)42-30-16-15-26(25-28(30)37)32(33,34)35/h9-10,12-13,15-16,25H,2-8,11,14,17-24H2,1H3
SMILES:
CCCCCCCCCC(=O)OCCN1CC[N+](CC1)(CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)[O-]
Molecular Formula:
C32H44 F3 N3 O3 S
Molecular Weight:
607.8 g/mol
Fluphenazine Decanoate N-1-Oxide
CAS No.: 76013-31-5
Impurities
VCID: VC0195930
Molecular Formula: C32H44 F3 N3 O3 S
Molecular Weight: 607.8 g/mol
Purity: 95%
| CAS No. | 76013-31-5 |
|---|---|
| Product Name | Fluphenazine Decanoate N-1-Oxide |
| Molecular Formula | C32H44 F3 N3 O3 S |
| Molecular Weight | 607.8 g/mol |
| IUPAC Name | 2-[4-oxido-4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-4-ium-1-yl]ethyl decanoate |
| Standard InChI | InChI=1S/C32H44F3N3O3S/c1-2-3-4-5-6-7-8-14-31(39)41-24-20-36-18-22-38(40,23-19-36)21-11-17-37-27-12-9-10-13-29(27)42-30-16-15-26(25-28(30)37)32(33,34)35/h9-10,12-13,15-16,25H,2-8,11,14,17-24H2,1H3 |
| Standard InChIKey | XGHOSDRUMJXXSM-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCC(=O)OCCN1CC[N+](CC1)(CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)[O-] |
| Canonical SMILES | CCCCCCCCCC(=O)OCCN1CC[N+](CC1)(CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)[O-] |
| Purity | 95% |
| PubChem Compound | 3059030 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume